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Compound of Interest

Compound Name: Diphenyltin Dichloride-d10

Cat. No.: B15557519

A Technical Guide to Diphenyltin Dichloride-d10
for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of Diphenyltin Dichloride-d10, a
deuterated organotin compound, for researchers, scientists, and professionals in drug
development. This document outlines its commercial availability, key chemical properties, and
potential applications, with a focus on its role in analytical and biological research.

Introduction

Diphenyltin Dichloride-d10 ((CeDs)2SnClz) is the deuterated analog of Diphenyltin Dichloride.
The incorporation of ten deuterium atoms on the phenyl rings makes it a valuable tool in
various research applications, particularly as an internal standard for mass spectrometry-based
quantification of the unlabeled compound. Its structural similarity to the parent compound, but
with a distinct mass, allows for precise and accurate measurements in complex biological
matrices.

Recent research has also pointed towards the potential of organotin compounds, including
diphenyltin derivatives, to interact with biological pathways. Notably, the unlabeled counterpart
is suggested to be an inhibitor of the MDM2-p53 interaction, a critical pathway in cancer
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biology.[1] This suggests that Diphenyltin Dichloride-d10 could be a useful tool in studying

the mechanism of action of such compounds.

Commercial Availability and Suppliers

Diphenyltin Dichloride-d10 is available from a select number of specialized chemical

suppliers. While pricing is often available upon request, this guide summarizes the publicly

available information on suppliers, catalog numbers, and available quantities to aid in

procurement.
. Catalog Available .
Supplier . Purity Notes
Number Quantities

Available in neat

LGC Standards TRC-D491987 10 mg, 100 mg Not specified form. Price on
request.[2]

Santa Cruz

Biotechnology, sc-225303 Not specified Not specified Price on request.

Inc.

MedChemExpres Price on request.

HY-144105S 1 mg, 5mg >98%

s [1]
Lists the
unlabeled
compound with

CymitQuimica Not specified 10g Min. 95% pricing, and
indicates
availability of the
d10 version.[3]

Toronto Distributed

Research D491987 Not specified Not specified through various

Chemicals (TRC)

vendors.

Note: Availability and pricing are subject to change. It is recommended to

directly for the most up-to-date information.

contact the suppliers
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Physicochemical Properties

Property Value

Molecular Formula C12D10Cl2Sn

Molecular Weight 353.88 g/mol [2]

CAS Number 1135-99-5 (unlabeled)

Appearance White to off-white solid

Solubility Soluble in organic solvents such as DMSO.

Applications in Research
Internal Standard for Mass Spectrometry

The primary application of Diphenyltin Dichloride-d10 is as an internal standard in
quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS). Its key advantages include:

o Similar Chemical Behavior: Being structurally identical to the analyte (Diphenyltin Dichloride),
it co-elutes and ionizes similarly, correcting for variations in sample preparation and
instrument response.

« Distinct Mass-to-Charge Ratio: The mass difference of 10 Da allows for easy differentiation
from the unlabeled analyte in the mass spectrometer, preventing signal overlap.

Mechanistic Studies of Biological Pathways

The unlabeled form of Diphenyltin Dichloride has been identified as a potential inhibitor of the
MDM2-p53 interaction.[1] This pathway is a key regulator of cell cycle and apoptosis, and its
disruption is a hallmark of many cancers. The p53 tumor suppressor protein is negatively
regulated by the MDM2 oncoprotein, which targets p53 for proteasomal degradation. Inhibition
of the MDM2-p53 interaction can lead to the stabilization and activation of p53, resulting in cell
cycle arrest and apoptosis in cancer cells.

Diphenyltin Dichloride-d10 can be a valuable tool for researchers studying this pathway. Its
use in techniques like isotope-resolved mass spectrometry can help in tracing the compound's
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metabolic fate and identifying its binding partners within the cell.

Experimental Considerations

While specific experimental protocols for Diphenyltin Dichloride-d10 are not widely published,
general procedures for using deuterated internal standards in mass spectrometry can be
followed.

General Protocol for Use as an Internal Standard

e Stock Solution Preparation: Prepare a stock solution of Diphenyltin Dichloride-d10 in a
suitable organic solvent (e.g., DMSO, Methanol) at a known concentration.

e Spiking: Add a known amount of the internal standard stock solution to all samples,
calibration standards, and quality control samples at the beginning of the sample preparation
process.

o Sample Preparation: Perform the necessary extraction, derivatization (if required), and
cleanup steps.

e LC-MS/GC-MS Analysis: Analyze the samples using an appropriate chromatographic
method coupled to a mass spectrometer. Monitor the specific mass transitions for both the
analyte (Diphenyltin Dichloride) and the internal standard (Diphenyltin Dichloride-d10).

o Quantification: Calculate the analyte concentration by determining the ratio of the analyte
peak area to the internal standard peak area and comparing it to a calibration curve.

Visualizing the MDM2-p53 Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Diphenyltin Dichloride
as an inhibitor of the MDM2-p53 interaction, leading to tumor suppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers and availability of Diphenyltin
Dichloride-d10.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557519#commercial-suppliers-and-availability-of-
diphenyltin-dichloride-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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